N-(2-morpholin-4-yl-ethyl)-methanesulfonamide

• Molecular Formula: C7H16N2O3S
• Molecular Weight: 208.28 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)methanesulfonamide
• InChI: InChI=1S/C7H16N2O3S/c1-13(10,11)8-2-3-9-4-6-12-7-5-9/h8H,2-7H2,1H3
• InChI Key: QGGYIEQRZQXKMP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCN1CCOCC1

Description

N-(2-morpholin-4-yl-ethyl)-methanesulfonamide is a useful research compound. Its molecular formula is C7H16N2O3S and its molecular weight is 208.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-aminoethyl)morpholine (0.5 g) in dichloromethane (5 ml) at 0° C. was added methane sulphonyl chloride (0.33 ml) and triethylamine (0.59 ml) The reaction mixture was warmed to room temperature and stirred for 2 hours. The reaction mixture was diliuted with dichloromethane, the combined organics washed with brine, dried (MgSO4) and the solvents removed in vacuo to give a crude residue which was purified by flash chromatography to yield N-(2-morpholin-4-yl-ethyl)-methanesulfonamide (596 mg).